Cas no 1373253-20-3 (Imidazolidin-4-one hydrochloride)

• Product Name: Imidazolidin-4-one hydrochloride
• CAS No: 1373253-20-3
• MF: C₃H₇ClN₂O
• MW: 122.55347943306
• MDL: MFCD22194318
• CID: 1003410
• PubChem ID: 56965782
• Update Time: 2025-06-12

Imidazolidin-4-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• Imidazolidin-4-one hydrochloride
• CS-W006727
• SCHEMBL4792002
• A886525
• Imidazolidin-4-onehydrochloride
• MFCD22194318
• 1373253-20-3
• IMIDAZOLIDIN-4-ONE HCL
• Imidazolidin-4-one, HCl
• DB-308121
• 4-Imidazolidinone hydrochloride, AldrichCPR
• DCQHTUPOWLBQSF-UHFFFAOYSA-N
• imidazolidin-4-one;hydrochloride
• AKOS015920237
• Imidazolidin-4-one--hydrogen chloride (1/1)
• 4-Imidazolidinone, hydrochloride (1:1)
• AS-30732
• EN300-154156
• DTXSID50719256

• MDL： MFCD22194318
• Inchi： 1S/C3H6N2O.ClH/c6-3-1-4-2-5-3;/h4H,1-2H2,(H,5,6);1H
• InChI Key： DCQHTUPOWLBQSF-UHFFFAOYSA-N
• SMILES： Cl.O=C1CNCN1

Computed Properties

• Exact Mass: 122.02500
• Monoisotopic Mass: 122.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 71.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.13000
• LogP: 0.12290

Imidazolidin-4-one hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Imidazolidin-4-one hydrochloride

Introduction to Imidazolidin-4-one hydrochloride (CAS No. 1373253-20-3) in Modern Chemical and Pharmaceutical Research

Imidazolidin-4-one hydrochloride, identified by the chemical abstracts service number 1373253-20-3, is a significant compound in the realm of pharmaceutical and biochemical research. This heterocyclic organic compound, characterized by its imidazolidinone core structure, has garnered considerable attention due to its versatile applications in drug development and synthetic chemistry. The hydrochloride salt form enhances its solubility and stability, making it a preferred choice for various experimental and industrial processes.

The molecular structure of Imidazolidin-4-one hydrochloride consists of a five-membered ring containing two nitrogen atoms and one oxygen atom, with a hydrochloride substituent attached. This unique configuration imparts distinct chemical properties that make it valuable in medicinal chemistry. The compound’s ability to act as a nucleophile and participate in various organic transformations has been leveraged in the synthesis of more complex molecules, including potential therapeutic agents.

In recent years, Imidazolidin-4-one hydrochloride has been explored for its role in developing novel pharmacological compounds. Its structural framework is conducive to modifications that can target specific biological pathways, making it a promising scaffold for drug discovery. Researchers have utilized derivatives of this compound to investigate mechanisms related to inflammation, oxidative stress, and cellular signaling. These studies have provided insights into how such molecules can interact with biological targets, potentially leading to new treatments for chronic diseases.

One of the most compelling aspects of Imidazolidin-4-one hydrochloride is its potential in antimicrobial applications. The imidazolidinone moiety exhibits properties that can disrupt microbial cell membranes or interfere with vital metabolic processes. Recent studies have demonstrated its efficacy against certain resistant bacterial strains, highlighting its significance in addressing antibiotic resistance challenges. The hydrochloride form further improves its bioavailability, allowing for more effective delivery systems in antimicrobial formulations.

The compound’s utility extends beyond antimicrobial uses. It has been investigated as a precursor in the synthesis of more complex heterocycles, which are integral to many modern pharmaceuticals. The ease with which Imidazolidin-4-one hydrochloride can be functionalized makes it a valuable intermediate in organic synthesis. For instance, researchers have employed it in constructing azole derivatives known for their antifungal and antiviral properties. This adaptability underscores its importance as a building block in medicinal chemistry.

From a synthetic chemistry perspective, Imidazolidin-4-one hydrochloride offers a unique platform for exploring new reaction pathways and methodologies. Its reactivity allows chemists to develop innovative synthetic strategies that could streamline the production of complex pharmaceuticals. By leveraging the inherent properties of this compound, scientists aim to reduce the complexity and cost associated with drug development processes.

The pharmacological potential of Imidazolidin-4-one hydrochloride has also been explored in the context of neurodegenerative diseases. Preliminary research suggests that derivatives of this compound may interfere with pathological processes associated with conditions like Alzheimer’s disease and Parkinson’s disease. The ability of imidazolidinone derivatives to modulate enzyme activity and protein aggregation has opened new avenues for therapeutic intervention. Further investigation is warranted to fully elucidate these mechanisms and develop targeted treatments.

In conclusion, Imidazolidin-4-one hydrochloride (CAS No. 1373253-20-3) represents a fascinating compound with broad applications in pharmaceutical research. Its structural versatility, combined with its biological activity, makes it a valuable tool for developing new drugs and synthetic methodologies. As research continues to uncover new uses and mechanisms associated with this compound, its significance in chemical and biomedical fields is likely to grow further.